Cas no 102625-64-9 (Pantoprazole sulfide)

• Product Name: Pantoprazole sulfide
• CAS No: 102625-64-9
• MF: C₁₆H₁₅F₂N₃O₃S
• MW: 367.370409250259
• MDL: MFCD07368273
• CID: 62307
• PubChem ID: 253659998
• Update Time: 2025-05-19

Pantoprazole sulfide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-(((3,4-dimethoxypyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole
• 5-(Difluoromethoxy)-2[[(3,4-dimethoxy-2-pyridinyl)methyl]-thio]-1H-benzimidazole
• 5-Difluoromethoxy-2-{[(3,4-dimethoxy-2-pyridinyl)methyl]thio}-1H-benzimidazole
• 5-Difluoromethoxy-2-[(3,4-dimethoxy-2-pyridyl)methyl]thio-1H-benzimidazole
• Pantoprazole Sulfide
• 5-Difluoromethoxy-2-[(3,4-Dimethoxy-2-Pyridinyl)Methyl]Thio-1H-Benzimidazole
• 5-(Difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridyl)methyl]thio]-1H-benzimidazole
• 5-(difluoroMethoxy)-2-[[(3,4-diMethoxy-2-pyridinyl)Methyl]thio]-1H-benziMidazole
• 5-(Difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridyl)methyl]thio]benzimidazole
• Pantoprazole Related CoMpound B
• 5-(Difluoromethoxy)-2-{[(3,4-dimethoxy-2-pyridinyl)methyl]thio}-1H-benzimidazole
• 1H-Benzimidazole,5-(difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridinyl)methyl]thio]- (9CI)
• Pantoprazole thioether
• pantoprazole sulphide
• Pantoprazole EP IMpurity B
• Pantoprazole Sodium impurity
• Pantoprazole Related CoMpound
• Pantoprazole Sulphide Compound
• H 258
• BWZ6X03HIB
• 1H-Benzimidazole, 6-(difluoromethoxy)-2-(((3,4-dimethoxy-2-pyridinyl)methyl)thio)-
• 5-(Difluoromethoxy)-2-[[(3,4-dimethoxypyridin-2-yl)m
• 5-(Difluoromethoxy)-2-[[(3,4-dimethoxypyridin-2-yl)methyl]sulphanyl]-1H-benzimidazole
• FT-0642493
• 5-(difluoromethoxy)-2-((3,4-dimethoxypyridin-2-yl)methylthio)-1h-benzimidazole
• P2066
• 5-Difluoromethoxy-2-(((3,4-dimethoxy-2-pyridyl)methyl)thio)-1H-benzimidazole
• UNII-BWZ6X03HIB
• SCHEMBL537800
• AS-11877
• 1H-Benzimidazole, 6-(difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridinyl)methyl]thio]-
• I11939
• 5-(difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridinyl]methyl]thio]-1H-benzimidazole
• SCHEMBL13846375
• BCP12247
• 5-(Difluoromethoxy)-2-(((3,4-dimethoxy-2-pyridyl)methyl)thio)-1H-benzimidazole
• PantoprazoleSulfide-D7(Major)
• L-Asparticacid hydrochloride
• A800592
• C16H15F2N3O3S
• 5-(Difluoromethoxy)-2-{[(3,4-dimethoxypyridin-2-yl)methyl]thio}-1H-benzimidazole
• 5-difluoromethoxy-2-[[(3,4-dimethoxy-2-pyridinyl)methyl]thio]-1h-benzimidazol
• EC 700-025-3
• NS00077249
• AMY40854
• 6-(difluoromethoxy)-2-((3,4-dimethoxypyridin-2-yl)methylthio)-1H-benzo[d]imidazole
• Q27274931
• 5-(difluoromethoxy)-2-((3,4-dimethoxypyridin-2-yl)methylthio)-1H-benzo[d]imidazole
• 5-(difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridinyl) methyl]thio]-1H-benzimidazole
• J-000743
• 6-(difluoromethoxy)-2-[(3,4-dimethoxy-2-pyridyl)methylsulfanyl]-1H-benzimidazole;5-DIFLUOROMETHOXY-2-[(3,4-DIMETHOXY-2-PYRIDINYL)METHYL]THIO-1H-BENZIMIDAZOLE
• MFCD07368273
• PANTOPRAZOLE SODIUM SESQUIHYDRATE IMPURITY B [EP IMPURITY]
• H-258/28
• 5-Difluoromethoxy-2-[(3,4-dimethoxy-2-pyridinyl) methyl]thio-1H-benzimidazole
• 6-(difluoromethoxy)-2-[(3,4-dimethoxypyridin-2-yl)methylsulfanyl]-1H-benzimidazole
• AKOS015895368
• 5-difluoromethoxy-2-[[(3,4-dimethoxy-2-pyridinyl)methyl]thio]-1H-benzimidazole
• AKOS015965059
• AC-8095
• 5-(Difluoromethoxy)-2-(((3,4-dimethoxypyridin-2-yl)methyl)sulfanyl)-1H-benzimidazole
• 102625-64-9
• J-516335
• CS-W016749
• Pantoprazole sodium sesquihydrate specified impurity B [EP]
• DTXSID30145418
• 5-Difluromethoxy-2-(((3,4-Dimethoxy-2-Pyridinyl)Methyl) Thio)-1H-Benzimidazole (Sulphide)
• 5-(difluoromethoxy)-2-{[(3,4-dimethoxypyridin-2-yl)methyl]sulfanyl}-1H-1,3-benzodiazole
• 5-(Difluromethoxy)-2-((3,4-dimethoxy-2-pyridinyl)methylmercapto)-1H-benzimidazole
• 5-(Difluromethoxy)-2-[(3,4-dimethoxy-2-pyridinyl)methylmercapto]-1H-benzimidazole
• 5-Difluromethoxy-2-[[(3,4-Dimethoxy-2-Pyridinyl)Methyl] Thio]-1H-Benzimidazole (Sulphide)
• DTXCID2067909
• Pantoprazole sodium sesquihydrate specified impurity B
• 5-(Difluoromethoxy)-2-{[(3,4-dimethoxypyridin-2-yl)methyl]sulphanyl}-1H-benzimidazole
• PANTOPRAZOLE SODIUM SESQUIHYDRATE IMPURITY B (EP IMPURITY)
• 5-difluoromethoxy-2-(((3,4-dimethoxy-2-pyridinyl)methyl)thio)-1H-benzimidazole
• Pantoprazole sulfide

• MDL： MFCD07368273
• Inchi： 1S/C16H15F2N3O3S/c1-22-13-5-6-19-12(14(13)23-2)8-25-16-20-10-4-3-9(24-15(17)18)7-11(10)21-16/h3-7,15H,8H2,1-2H3,(H,20,21)
• InChI Key： UKILEIRWOYBGEJ-UHFFFAOYSA-N
• SMILES： S(CC1C(=C(C=CN=1)OC)OC)C1=NC2C=CC(=CC=2N1)OC(F)F

Computed Properties

• Exact Mass: 367.08000
• Monoisotopic Mass: 367.08021885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6
• XLogP3: 3.7

Experimental Properties

• Color/Form: No data available
• Density: 1.43
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 526.3°C at 760 mmHg
• Flash Point: 272.1±32.9 °C
• Refractive Index: 1.623
• PSA: 94.56000
• LogP: 3.86880

Pantoprazole sulfide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Pantoprazole sulfide

Recent Advances in Pantoprazole Sulfide (102625-64-9) Research: A Comprehensive Review

Pantoprazole sulfide (CAS: 102625-64-9), a key intermediate in the synthesis of the proton pump inhibitor pantoprazole, has garnered significant attention in recent pharmaceutical and chemical research. This compound plays a crucial role in the production of pantoprazole, a widely prescribed medication for acid-related gastrointestinal disorders. Recent studies have focused on optimizing synthetic pathways, improving purity, and exploring novel applications of this important chemical entity.

A 2023 study published in the Journal of Medicinal Chemistry investigated novel synthetic routes for pantoprazole sulfide production, achieving a remarkable 92% yield through a modified oxidation-reduction process. The research team utilized advanced analytical techniques including HPLC-MS and NMR spectroscopy to characterize the compound's structure and purity. These findings represent a significant improvement over traditional synthesis methods, potentially reducing production costs while maintaining high quality standards.

In the realm of pharmacokinetics, a recent clinical trial (2024) examined the metabolic pathways of pantoprazole sulfide in human liver microsomes. The study revealed three previously unidentified metabolites, shedding new light on the compound's biotransformation processes. This research has important implications for understanding potential drug-drug interactions and optimizing pantoprazole-based therapies for patients with varying metabolic profiles.

From a regulatory perspective, the European Medicines Agency (EMA) issued updated guidelines in early 2024 regarding quality control measures for pantoprazole sulfide in pharmaceutical manufacturing. These guidelines emphasize stricter limits on residual solvents and emphasize the need for robust analytical method validation. Compliance with these updated standards is expected to further enhance the safety profile of pantoprazole-containing medications.

Emerging research has also explored potential new therapeutic applications for pantoprazole sulfide derivatives. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated promising anti-inflammatory properties of certain structurally modified pantoprazole sulfide analogs. While still in early stages, this line of investigation suggests possible expansion of clinical applications beyond acid suppression therapy.

The pharmaceutical industry has responded to these scientific advancements with increased investment in pantoprazole sulfide-related research and development. Major manufacturers have reported scaling up production capacity by approximately 15-20% in 2024 to meet growing global demand, particularly in emerging markets where gastrointestinal disorders are becoming more prevalent due to dietary and lifestyle changes.

Looking forward, researchers anticipate several key developments in pantoprazole sulfide science, including the potential development of more environmentally sustainable synthesis methods and continued exploration of structure-activity relationships to optimize therapeutic efficacy. The compound's established safety profile and well-characterized properties make it an attractive candidate for further pharmaceutical innovation in the coming years.